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Compound of Interest

Compound Name: Copper;indium

CAS No.: 12053-87-1

Cat. No.: B14723751

Get Quote

This technical support center provides researchers, scientists, and professionals in drug

development with troubleshooting guidance and frequently asked questions concerning the

improvement of Copper Indium Gallium Selenide (CIGS) solar cell efficiency through sodium

(Na) doping.

Troubleshooting Guide
This guide addresses common issues encountered during the sodium doping process in CIGS

solar cell fabrication.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b14723751#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14723751?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Recommended Solution

Low open-circuit voltage (Voc)

and fill factor (FF)

Insufficient sodium

incorporation.

Increase the amount of sodium

supplied. This can be achieved

by using a soda-lime glass

(SLG) substrate without a

diffusion barrier, increasing the

thickness of the NaF precursor

layer, or employing a post-

deposition treatment with NaF.

[1] It has been shown that Na

incorporation increases carrier

concentration, which can

improve the Voc.[2]

Non-uniform sodium

distribution.

Optimize the annealing

temperature and duration after

NaF deposition to ensure

uniform diffusion throughout

the CIGS layer.

Characterization with

techniques like Secondary Ion

Mass Spectrometry (SIMS)

can verify Na distribution.[3]

Poor adhesion of the CIGS

layer, leading to flaking

Excessive sodium

concentration.

Reduce the thickness of the

NaF precursor layer. An

excessive amount of NaF can

lead to poor adhesion between

the CIGS and Molybdenum

(Mo) layers.[4][5]

Inconsistent device

performance across samples

Variation in sodium diffusion

from the SLG substrate.

The microstructure of the Mo

back contact can influence Na

diffusion. Controlling the

sputtering pressure during Mo

deposition can help achieve

more consistent Na diffusion.

[6] Alternatively, using a Na-
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free substrate with a dedicated

NaF layer provides more

precise control over the

sodium content.

Presence of impurities.

Ensure a clean deposition

environment. Impurities like

iron (Fe) from stainless-steel

substrates can be detrimental

to cell performance. A diffusion

barrier might be necessary.[3]

Low short-circuit current

density (Jsc)

High recombination rates at

grain boundaries.

Ensure adequate sodium is

present to passivate grain

boundary defects. Sodium has

been shown to reduce carrier

recombination at these

boundaries.[1][7]

Formation of undesirable

secondary phases.

Excessive sodium can lead to

the formation of Na-Se

compounds at the CIGS/Mo

interface, which can be

detrimental.[8] Optimize the

sodium concentration to avoid

this.

"Roll-over" in the J-V curve
Presence of an electronic

barrier.

This may be related to non-

optimal sodium distribution.[9]

Re-evaluate the sodium

doping strategy to ensure a

uniform profile.

Frequently Asked Questions (FAQs)
Q1: What are the primary benefits of sodium doping in CIGS solar cells?

Sodium incorporation into the CIGS absorber layer offers several key advantages that

contribute to higher solar cell efficiency:
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Increased Carrier Concentration: Sodium doping increases the net hole concentration in the

CIGS layer, which leads to a higher open-circuit voltage (Voc) and fill factor (FF).[1][2][10]

Grain Boundary Passivation: Sodium segregates at the grain boundaries, passivating donor-

like defects. This reduces charge carrier recombination at these interfaces, improving current

density and the fill factor.[6][7][11]

Improved Crystallinity: Optimal sodium supply can lead to improved grain size and

crystallinity of the CIGS film.[12]

Reduced Defect Density: Sodium has been shown to reduce the density of certain defects

within the CIGS bulk, leading to lower non-radiative recombination losses.[12][13]

Q2: How does sodium get incorporated into the CIGS layer?

There are several methods to introduce sodium into the CIGS absorber:

Diffusion from Soda-Lime Glass (SLG) Substrate: This is a common method where sodium

naturally diffuses from the SLG substrate through the Molybdenum (Mo) back contact into

the CIGS layer during the high-temperature deposition process.[1]

NaF Precursor Deposition: A thin layer of Sodium Fluoride (NaF) can be deposited on the Mo

back contact before the CIGS deposition.[1]

NaF Post-Deposition Treatment (PDT): A thin layer of NaF is deposited on the CIGS

absorber layer after its growth, followed by an annealing step to facilitate diffusion.[1][13][14]

Co-evaporation: Sodium compounds, such as NaF or Na2Se, can be co-evaporated along

with Copper, Indium, Gallium, and Selenium during the CIGS deposition.[15]

Sodium-Doped Mo Target: Using a Mo target doped with sodium for sputtering the back

contact can also serve as a sodium source.[15]

Q3: What is the optimal amount of sodium for CIGS solar cells?

The optimal sodium concentration is a critical parameter and can vary depending on the CIGS

deposition process and other device parameters. While insufficient sodium leads to poor
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performance due to high defect densities, excessive sodium can also be detrimental.[5][12]

High concentrations can cause poor adhesion of the CIGS film and may lead to the formation

of undesirable secondary phases.[4][5] Therefore, the sodium supply must be carefully

optimized for a given fabrication process.

Q4: Can other alkali metals be used for doping CIGS solar cells?

Yes, other alkali metals like potassium (K), rubidium (Rb), and cesium (Cs) have also been

shown to improve CIGS solar cell performance, sometimes even surpassing the effects of

sodium.[2][16] Heavier alkali elements may lead to better passivation of grain boundaries.[16]

Experimental Protocols
Protocol 1: Sodium Doping via NaF Precursor Layer
This protocol describes the introduction of sodium using a NaF layer deposited prior to the

CIGS absorber growth.

Substrate Preparation: Begin with a clean substrate, for instance, a soda-lime glass (SLG)

substrate with a Silicon Oxide (SiOx) diffusion barrier if precise control over sodium from the

glass is desired.[1]

Back Contact Deposition: Deposit a Molybdenum (Mo) back contact layer onto the substrate

via DC magnetron sputtering. The pressure during sputtering can influence the Mo

microstructure and subsequent Na diffusion.[6]

NaF Deposition: Deposit a thin layer of NaF onto the Mo back contact. The thickness of this

layer is critical and typically ranges from 5 to 15 nm.[1][4] This can be done via thermal

evaporation.

CIGS Absorber Deposition: Deposit the Cu(In,Ga)Se2 absorber layer on top of the NaF/Mo

stack using a co-evaporation or sputtering process at elevated temperatures (e.g., above

500°C). During this step, sodium will diffuse from the NaF layer into the growing CIGS film.[1]

Device Completion: Proceed with the deposition of the buffer layer (e.g., CdS or ZnS),

transparent conducting oxide (TCO) window layer, and metal grids to complete the solar cell

device.[1]
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Protocol 2: Sodium Doping via NaF Post-Deposition
Treatment (PDT)
This protocol outlines the introduction of sodium after the CIGS absorber has been grown.

Substrate and CIGS Deposition: Prepare the substrate and deposit the Mo back contact and

CIGS absorber layer as described in steps 1, 2, and 4 of Protocol 1. For this method, a

sodium-free substrate is often used to isolate the effects of the PDT.

NaF Deposition: After the CIGS deposition and cooling of the sample, deposit a thin layer of

NaF onto the CIGS surface.

Annealing: Anneal the sample in a controlled atmosphere (e.g., under a selenium

atmosphere) to facilitate the diffusion of sodium from the NaF layer into the CIGS absorber.

Annealing temperatures can range from 110 to 400°C.[13]

Device Completion: After the annealing step, proceed with the deposition of the buffer layer,

TCO, and metal grids.

Quantitative Data Summary
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Sodium Doping

Method
Key Findings Performance Metrics Reference

NaF Post-Deposition

Treatment

Enhanced cell

efficiency up to 14%

with both CdS and

ZnS buffer layers.

Voc and FF were

largely improved.
[1]

NaF Pre-deposition (5

nm NaF on SiOx/SLG)

Achieved comparable

performance to Na

diffusion from SLG

alone.

Efficiency increased

with low Na content,

but degraded with

thick NaF due to poor

adhesion.

[4]

NaF Post-Deposition

Treatment (varied

temperature)

A maximum

conversion efficiency

of 11.9% was

achieved with a PDT

temperature of 300°C.

Na-treated devices

showed lower defect

density and improved

Voc.

[13]

NaF Pre-treatment

(varied duration)

A 10.5 nm thick NaF

pretreatment resulted

in an efficiency of

16.7%.

Voc improved from

645 mV to 694 mV,

and FF increased

from 70.2% to 74.3%.

[15]

Na-doped targets

(7.5% Na)

Achieved a power

conversion efficiency

of 17.26%, an

improvement of nearly

63% over non-doped

devices.

Promoted textured

growth, larger grain

sizes, and increased

carrier lifetime.

[17]

NaCl thermal

evaporation

Doubled device

performance from 5%

to 10%.

Led to significantly

larger CIGS grains

and improved carrier

collection.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.researchgate.net/profile/Yong-Duck-Chung/publication/330928721_Engineering_of_Sodium_Supply_into_CuInGaSe_2_Thin-Film_Solar_Cells/links/5c60b982299bf1d14cbb4880/Engineering-of-Sodium-Supply-into-CuIn-GaSe-2-Thin-Film-Solar-Cells.pdf?origin=scientificContributions
https://ieeexplore.ieee.org/document/6656704/
https://www.researchgate.net/publication/345319244_Explaining_the_efficiency-boosting_effects_of_sodium_on_CIGS_solar_cells
https://pubs.acs.org/doi/10.1021/acsami.4c05100
https://www.researchgate.net/figure/The-effects-of-Na-doping-on-CIGS-film-structures-during-three-stage-evaporation-13_fig1_320447700
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14723751?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrate Preparation Thin Film Deposition Device Completion
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Click to download full resolution via product page

Caption: Experimental workflow for sodium doping using a NaF precursor layer.
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Caption: Mechanism of CIGS solar cell efficiency improvement by sodium doping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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